Cas no 1339242-09-9 (6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile)

• Product Name: 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile
• CAS No: 1339242-09-9
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 4770501
• PubChem ID: 62808136
• Update Time: 2025-06-09

6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-trans-Aminocyclohexyloxy)nicotinonitrile
• 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile
• 6-[(4-aminocyclohexyl)oxy]nicotinonitrile
• 6-(4-aminocyclohexyl)oxypyridine-3-carbonitrile
• Z3012
• Trans-4-((5-cyanopyridin-2-yl)oxy)cyclohexanamine

• Inchi： 1S/C12H15N3O/c13-7-9-1-6-12(15-8-9)16-11-4-2-10(14)3-5-11/h1,6,8,10-11H,2-5,14H2
• InChI Key： YPULTNFCCDTPKQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CN=1)C1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 1.3
• Topological Polar Surface Area: 71.9

Additional information on 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile

Introduction to 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile (CAS No. 1339242-09-9)

6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1339242-09-9, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile consists of a pyridine core substituted with a nitrile group at the 3-position and an amine-substituted cyclohexyl group linked through an oxygen atom. This configuration imparts distinct chemical reactivity and binding capabilities, making it a valuable scaffold for medicinal chemistry investigations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The pyridine moiety, in particular, is well-documented for its role in numerous pharmacologically active molecules. The presence of both an amine and a nitrile group in this compound enhances its versatility, enabling participation in various chemical transformations such as nucleophilic additions, condensations, and metal-catalyzed reactions.

One of the most compelling aspects of 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile is its potential as a building block for drug discovery. The amine-substituted cyclohexyl group can serve as a hinge region, facilitating interactions with biological targets such as enzymes and receptors. This feature is particularly relevant in the design of small-molecule inhibitors, where precise spatial orientation and chemical functionality are critical for efficacy.

Recent studies have highlighted the importance of conformationally flexible molecules in drug design. The cyclohexyl ring in 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile provides such flexibility, allowing the compound to adopt multiple conformations that can optimize binding interactions with biological targets. This adaptability is a key factor in enhancing drug-like properties, including solubility, metabolic stability, and target affinity.

The nitrile group at the 3-position of the pyridine ring introduces another layer of reactivity. Nitriles are known to participate in various biochemical pathways and can serve as precursors for other functional groups through hydrolysis or reduction reactions. This dual functionality makes 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile a promising candidate for further derivatization, enabling the synthesis of structurally diverse analogs with tailored biological activities.

In the context of modern drug discovery, computational methods play an increasingly vital role in predicting the properties and potential applications of novel compounds. Molecular modeling studies have been employed to evaluate the binding affinity of 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile to various biological targets. These simulations have provided insights into its interaction mechanisms and have guided the optimization of its pharmacological properties.

The compound's structural features also make it an attractive candidate for use as a ligand in biochemical assays. By serving as a scaffold for targeted interactions, it can facilitate high-throughput screening campaigns aimed at identifying new therapeutic agents. Such applications are particularly relevant in academic and industrial research settings where rapid identification of lead compounds is essential.

The synthesis of 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile involves multi-step organic transformations that highlight its synthetic accessibility. Advanced synthetic methodologies have been employed to construct its complex framework efficiently. These approaches include cross-coupling reactions, nucleophilic substitutions, and cyclization processes, all of which contribute to the compound's robustness and suitability for further chemical manipulation.

The versatility of this compound is further underscored by its potential applications in materials science. Beyond pharmaceuticals, it can serve as a precursor for functional materials with unique electronic or optical properties. The integration of such molecular entities into advanced materials could lead to innovations in areas such as organic electronics and sensors.

Ongoing research continues to explore new derivatives of 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile, aiming to expand its utility across multiple domains. By modifying specific functional groups or introducing additional substituents, scientists can fine-tune its properties to meet diverse scientific needs. This adaptability underscores its significance as a versatile chemical entity.

In conclusion, 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile (CAS No. 1339242-09-9) represents a compelling example of how structural complexity can be leveraged to develop multifunctional compounds with broad applications. Its unique combination of reactivity and conformational flexibility makes it a valuable asset in both academic research and industrial development pipelines.